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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
reducing temperature measurement noise when using the Measurement Computing MCC-134
thermocouple HAT with a Raspberry Pi.

Frequently Asked Questions (FAQSs)

Q1: What are the primary sources of temperature measurement error with the MCC-134?

Al: Temperature measurement error with the MCC-134 can originate from several sources.
These include the inherent error of the thermocouple itself, noise from the analog-to-digital
converter (ADC), and errors in the cold junction compensation (CJC).[1][2] Environmental
factors, such as temperature gradients across the MCC-134 board and electrical noise, can
also significantly impact measurement accuracy.

Q2: What is cold junction compensation (CJC) and how does it affect accuracy?

A2: Thermocouples measure the temperature difference between the "hot" junction (the
sensing tip) and the "cold" junction (where the thermocouple connects to the measurement
device). To determine the absolute temperature at the hot junction, the temperature of the cold
junction must be accurately measured. The MCC-134 uses three high-resolution thermistors to
measure the temperature of the terminal blocks where the thermocouples connect.[2][3]
Inaccuracies in the CJC measurement, often caused by rapid temperature changes or thermal
gradients across the board, will directly translate to errors in the final temperature reading.
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Q3: How does the Raspberry Pi's processor load affect temperature measurements?

A3: A high processor load on the Raspberry Pi can significantly increase its operating
temperature. This heat can be transferred to the MCC-134, creating thermal gradients across
the board and affecting the accuracy of the cold junction compensation.[1][2] For instance,
running a program that fully loads all four cores of the Raspberry Pi processor can raise its
temperature by over 20°C compared to running a single-core program.[1][3]

Q4: What are common types of electrical noise that can interfere with thermocouple
measurements?

A4: Several types of electrical noise can degrade the accuracy of thermocouple
measurements, which produce a very small voltage signal. These include:

Static Noise: Caused by capacitive coupling from a voltage source.[4]

Magnetic Noise: Induced by magnetic fields from nearby current-carrying conductors.[4]

Crosstalk: Occurs when signals from adjacent circuits interfere with each other.[4]

Common-Mode Noise: Arises from multiple ground connections in the circuit, leading to
small currents flowing between them.[4]

Troubleshooting Guides
Issue 1: Unstable or Drifting Temperature Readings

This issue is often caused by environmental factors or the Raspberry Pi's operational state.

Troubleshooting Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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